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Compound of Interest

Compound Name: Metalaxyl-M-d6

Cat. No.: B15554873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the solubility and recommended storage conditions

for Metalaxyl-M-d6. The information herein is intended to support research, analytical method

development, and formulation studies. This document includes quantitative solubility data,

detailed experimental protocols for solubility determination, and proper storage and handling

procedures to ensure the integrity of the compound.

Introduction to Metalaxyl-M-d6
Metalaxyl-M-d6 is the deuterated form of Metalaxyl-M (also known as Mefenoxam), which is

the biologically active R-enantiomer of the fungicide metalaxyl. The incorporation of deuterium

atoms creates a stable, isotopically labeled internal standard essential for quantitative analysis

by mass spectrometry (MS), such as gas chromatography-mass spectrometry (GC-MS) or

liquid chromatography-mass spectrometry (LC-MS). Its use allows for precise and accurate

measurement of Metalaxyl-M in various matrices by correcting for sample preparation losses

and instrumental variability.

Solubility of Metalaxyl-M-d6
The solubility of a deuterated compound is expected to be nearly identical to its non-labeled

counterpart. The following table summarizes the available solubility data for Metalaxyl-M in

various solvents. This data serves as a strong proxy for the solubility of Metalaxyl-M-d6.
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Table 1: Solubility of Metalaxyl-M

Solvent Solubility (g/L) Temperature (°C)

Water 26 25

n-Hexane 59 25

Toluene Miscible 25

Dichloromethane Miscible 25

Methanol Miscible 25

n-Octanol Miscible 25

Acetone Miscible 25

Ethyl Acetate Miscible 25

Note: Data presented is for Metalaxyl-M and is considered a reliable estimate for Metalaxyl-M-
d6.

Storage and Stability
Proper storage is critical to maintain the chemical and isotopic purity of Metalaxyl-M-d6.

Table 2: Recommended Storage and Handling Conditions for Metalaxyl-M-d6
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Parameter Recommendation Notes

Storage Temperature -20°C for long-term storage.
Ensures stability for ≥ 2 years.

[1]

Can be shipped at room

temperature in the continental

US.

May vary for other locations.[1]

Storage Container
Store in the original, tightly

sealed container.

Protects from moisture and

contamination.[2]

Use a light-shielding, airtight

container.

Environment
Store in a dry, cool, and well-

ventilated area.

Avoid exposure to heat,

sparks, open flames, and

direct sunlight.[3]

Incompatible Materials Avoid strong oxidizing agents.

Stability

Stable under recommended

storage conditions for at least

2 years.

Stable to hydrolysis up to pH

7.[4]

Experimental Protocol: Solubility Determination via
the Shake-Flask Method
The shake-flask method is a widely accepted technique for determining the equilibrium

solubility of a compound in a specific solvent.[2]

Objective: To determine the saturation concentration of Metalaxyl-M-d6 in a given solvent at a

controlled temperature.

Materials:

Metalaxyl-M-d6 (solid form)

Solvent of interest (e.g., water, ethanol, acetonitrile)
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Glass flasks or vials with screw caps

Orbital shaker with temperature control

Analytical balance

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE or appropriate material)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) or other suitable analytical instrument for

quantification

Methodology:

Preparation:

Add an excess amount of solid Metalaxyl-M-d6 to a series of flasks. The excess solid is

crucial to ensure that a saturated solution is achieved.

Carefully add a precise volume of the chosen solvent to each flask.

Equilibration:

Tightly cap the flasks to prevent solvent evaporation.

Place the flasks in an orbital shaker set to a constant temperature (e.g., 25°C) and

agitation speed.[2]

Allow the mixture to shake for a predetermined period (typically 24 to 72 hours) to ensure

equilibrium is reached. A preliminary experiment can determine the minimum time to reach

equilibrium.[2]

Phase Separation:
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After equilibration, remove the flasks and let them stand to allow the undissolved solid to

settle.

To ensure complete removal of solid material, centrifuge the samples at a high speed.

Carefully draw an aliquot of the supernatant using a syringe and filter it through a syringe

filter into a clean vial. This step removes any remaining suspended microparticles.

Analysis:

Prepare a series of dilutions of the filtered supernatant with the appropriate solvent.

Quantify the concentration of Metalaxyl-M-d6 in the diluted samples using a validated

analytical method, such as HPLC with a UV or MS detector.

Prepare a calibration curve using known concentrations of Metalaxyl-M-d6 to ensure

accurate quantification.

Calculate the original concentration in the saturated solution, accounting for the dilutions

made. The average of the replicate samples represents the solubility of the compound.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the shake-flask solubility determination

protocol.

Caption: A diagram illustrating the shake-flask method for determining solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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